Cas no 127310-57-0 (2,4-Azetidinedicarboxylicacid, (2R,4R)-rel-)

• Product Name: 2,4-Azetidinedicarboxylicacid, (2R,4R)-rel-
• CAS No: 127310-57-0
• MF: C₅H₇NO₄
• MW: 145.113381624222
• CID: 168886
• PubChem ID: 124432
• Update Time: 2025-04-19

2,4-Azetidinedicarboxylicacid, (2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,4-Azetidinedicarboxylicacid, (2R,4R)-rel-
• azetidine-2,4-dicarboxylic acid
• (2R,4R)-azetidine-2,4-dicarboxylic acid
• 2,4-Azetidinedicarboxylic acid, trans-(+-)-
• AD-2,4-DC
• trans-(+-)-2,4-Azetidinedicarboxylic acid
• AKOS006237610
• Lopac-A-243
• (-)-trans-azetidine-2,4-dicarboxylic acid
• J-009847
• tADA
• (2R,4R)-(+)-AZETIDINE-2,4-DICARBOXYLIC ACID
• CHEMBL43131
• JMVIGOFRIJJUAW-PWNYCUMCSA-N
• 121050-03-1
• t-ada
• Lopac-A-244
• 161596-63-0
• 127310-57-0
• SCHEMBL179769
• NCGC00015022-02
• trans-2,4-azetidinedicarboxylic acid
• trans-Azetidine-2,4-dicarboxylic acid, solid
• NCGC00015022-01
• BDBM50079270
• TRANS-AZETIDINE-2,4-DICARBOXYLICACID
• DTXSID60925846

• Inchi： 1S/C5H7NO4/c7-4(8)2-1-3(6-2)5(9)10/h2-3,6H,1H2,(H,7,8)(H,9,10)/t2-,3-/m1/s1
• InChI Key： JMVIGOFRIJJUAW-PWNYCUMCSA-N
• SMILES： OC([C@H]1C[C@H](C(=O)O)N1)=O

Computed Properties

• Exact Mass: 145.03751
• Monoisotopic Mass: 145.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.1

Experimental Properties

• PSA: 86.63